Cas no 685536-00-9 (1-[(3-fluorophenyl)methyl]-3-methyl-Piperazine)

• Product Name: 1-[(3-fluorophenyl)methyl]-3-methyl-Piperazine
• CAS No: 685536-00-9
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 1116027
• PubChem ID: 60137956
• Update Time: 2025-04-20

1-[(3-fluorophenyl)methyl]-3-methyl-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methyl]-3-methyl-Piperazine
• DTXSID101252209
• SCHEMBL3179863
• AKOS014161003
• 685536-00-9
• 1-[(3-fluorophenyl)methyl]-3-methylpiperazine

• Inchi： 1S/C12H17FN2/c1-10-8-15(6-5-14-10)9-11-3-2-4-12(13)7-11/h2-4,7,10,14H,5-6,8-9H2,1H3
• InChI Key： OKQGIEPNUDZALF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CCNC(C)C1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų